Cas no 863668-01-3 (2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid)

• Product name: 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid
• CAS No: 863668-01-3
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 3108447

2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2-mercapto-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
• 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid

Comprehensive Overview of 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid (CAS No. 863668-01-3)

2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid (CAS No. 863668-01-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of a sulfanyl (thiol) group and an acetic acid moiety in its structure further enhances its reactivity and functional versatility.

In recent years, researchers have explored the potential of 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid as a building block for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Its triazolopyrimidine core is structurally analogous to purine bases, making it a promising scaffold for targeting nucleotide-binding proteins. The compound's CAS No. 863668-01-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential role in addressing antibiotic resistance, a global health crisis. The sulfanyl group in 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid can form disulfide bonds with bacterial proteins, disrupting essential metabolic pathways. This mechanism aligns with current trends in drug development, where researchers are actively seeking novel strategies to combat multidrug-resistant pathogens. The compound's acetic acid side chain also offers opportunities for further derivatization, enabling the fine-tuning of its pharmacokinetic properties.

Beyond pharmaceuticals, 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid has shown promise in agrochemical applications. Its triazolopyrimidine skeleton is structurally similar to certain plant growth regulators, suggesting potential utility in crop protection and yield enhancement. Recent studies have investigated its effects on plant hormone signaling pathways, a topic of great interest in sustainable agriculture. The compound's CAS No. 863668-01-3 often appears in patent literature related to novel pesticidal formulations.

The synthesis of 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the sensitive sulfanyl group. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and mass spectrometry, given the complexity of its 1,2,4-triazolo[1,5-a]pyrimidine system. Researchers often search for "synthesis protocol for CAS 863668-01-3" or "analytical methods for triazolopyrimidine derivatives," indicating strong interest in its practical handling.

From a drug development perspective, the physicochemical properties of 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid present both opportunities and challenges. The compound's moderate solubility, attributable to its acetic acid moiety, can be advantageous for formulation, while its triazolopyrimidine core contributes to metabolic stability. These characteristics are frequently discussed in forums focusing on "lead optimization strategies for heterocyclic compounds" and "improving bioavailability of nitrogen-rich scaffolds."

Environmental and toxicological assessments of 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid are ongoing, with particular attention to its biodegradation pathways and ecotoxicological profile. These studies are crucial for both pharmaceutical and agrochemical applications, as regulatory requirements continue to evolve. The compound's CAS No. 863668-01-3 is increasingly referenced in environmental chemistry literature, reflecting the scientific community's commitment to responsible innovation.

In conclusion, 2-{5,7-Dimethyl-2-sulfanyl-1,2,4triazolo1,5-apyrimidin-6-yl}acetic Acid represents a fascinating case study in heterocyclic chemistry, with potential applications spanning human health and agriculture. Its unique combination of a 1,2,4-triazolo[1,5-a]pyrimidine core, sulfanyl group, and acetic acid functionality makes it a versatile intermediate for further chemical exploration. As research continues to uncover new dimensions of this compound's utility, its CAS No. 863668-01-3 will likely remain a focal point in scientific databases and patent applications for years to come.